2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]benzamide
• InChI: InChI=1S/C20H17ClFNO5S/c1-27-13-7-9-14(10-8-13)29(25,26)18(17-6-3-11-28-17)12-23-20(24)19-15(21)4-2-5-16(19)22/h2-11,18H,12H2,1H3,(H,23,24)
• InChI Key: NXMMKPJAPRTJPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=C(C=CC=C2Cl)F)C3=CC=CO3
• Molecular Formula: C20H17ClFNO5S
• Molecular Weight: 437.9 g/mol

Description

2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields, such as medicine and agriculture.

Mechanism of Action

The mechanism of action of 2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)benzamide involves the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation. It also inhibits the activity of certain protein kinases, such as extracellular signal-regulated kinase (ERK) and phosphatidylinositol 3-kinase (PI3K), which are involved in cell signaling pathways that contribute to tumor growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)benzamide have been studied in vitro and in vivo. It has been shown to reduce the production of inflammatory cytokines and prostaglandins in cells and animal models of inflammation. Additionally, it has been shown to inhibit the growth of tumor cells and induce apoptosis (programmed cell death) in vitro and in animal models of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)benzamide in lab experiments include its potent anti-inflammatory and anti-tumor properties, as well as its relatively low toxicity. However, its limited solubility in aqueous solutions can make it difficult to use in certain experimental settings.

Future Directions

For research on 2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)benzamide include further investigation of its mechanisms of action, as well as its potential applications in medicine and agriculture. It may also be useful to explore modifications to the compound that could improve its solubility and efficacy. Additionally, studies on the pharmacokinetics and pharmacodynamics of the compound could provide valuable information for its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of 2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)benzamide involves the reaction of 2-chloro-6-fluorobenzoyl chloride with 2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethylamine in the presence of a base. The resulting product is then purified by column chromatography. This synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

2-chloro-6-fluoro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)benzamide has been studied for its potential use as a therapeutic agent. It has been shown to have anti-inflammatory and anti-tumor properties in vitro and in vivo. Additionally, it has been investigated for its potential as a herbicide due to its ability to inhibit the growth of certain plant species.